Cas no 1805478-62-9 (2-(Difluoromethyl)-4-fluoro-3-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1805478-62-9
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4882648
• Update Time: 2025-10-19

2-(Difluoromethyl)-4-fluoro-3-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO/c1-16-6-4(9)3(8(12,13)14)2-15-5(6)7(10)11/h2,7H,1H3
• InChI Key： AKVZFLOJBDJBRO-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(F)F)=NC=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-(trifluoromethyl)pyridine

2-(Difluoromethyl)-4-fluoro-3-methoxy-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805478-62-9, commonly referred to as 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-(trifluoromethyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with multiple fluorinated groups, including a difluoromethyl group at position 2, a fluoro group at position 4, a methoxy group at position 3, and a trifluoromethyl group at position 5. These substituents contribute to its distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in creating high-performance polymers with enhanced thermal stability and mechanical strength. The presence of multiple fluorinated groups in the molecule significantly improves its resistance to degradation under harsh conditions, making it an ideal candidate for applications in aerospace and automotive industries. Furthermore, the compound's ability to act as a building block for more complex structures has been leveraged in the synthesis of novel materials with tailored properties.

In the pharmaceutical sector, 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-(trifluoromethyl)pyridine has shown promise as a lead compound for drug discovery. Its unique electronic and steric properties make it an excellent candidate for targeting specific biological pathways. Recent research has focused on its potential as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases. The compound's ability to modulate enzyme activity without causing significant side effects has been particularly encouraging, paving the way for further preclinical studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative methods to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems. These advancements have not only improved the efficiency of production but also reduced the environmental impact associated with traditional synthetic routes.

From an environmental perspective, the compound's stability and biodegradability have been thoroughly investigated. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with current regulations for eco-friendly chemical products. This attribute is particularly important for its application in agrochemicals and industrial formulations.

Looking ahead, the versatility of 2-(Difluoromethyl)-4-fluoro-3-methoxy-5-(trifluoromethyl)pyridine presents numerous opportunities for further exploration. Its role in green chemistry initiatives is expected to grow as researchers continue to uncover new ways to utilize its unique properties. Additionally, ongoing collaborations between academic institutions and industry leaders are likely to accelerate the development of practical applications for this compound.